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Compound of Interest

Compound Name: pyridine-4-thiol

Cat. No.: B7777008 Get Quote

This guide provides critical safety protocols and logistical plans for the handling and disposal of

pyridine-4-thiol (also known as 4-mercaptopyridine). Adherence to these procedures is

essential for the safety of all laboratory personnel.

Hazard Identification and Physical Properties
Pyridine-4-thiol is a hazardous chemical that requires careful handling. It is classified as an

irritant to the eyes, skin, and respiratory system.[1][2] All personnel must be familiar with its

properties and potential hazards before commencing any work.

Table 1: Physical and Chemical Properties of Pyridine-4-thiol
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Property Value

CAS Number 4556-23-4

Molecular Formula C5H5NS

Molecular Weight 111.16 g/mol [2][3][4][5]

Appearance Yellow to brown crystalline solid or powder[6][7]

Odor Strong, unpleasant[6]

Melting Point 182-189 °C[1]

Boiling Point (Predicted) 194.0 ± 13.0 °C[1]

Flash Point 71.1 °C[1]

Solubility Soluble in DMSO and Methanol[1]

Table 2: GHS Hazard Classifications

Hazard Code Description

H315 Causes skin irritation[3][8]

H319 Causes serious eye irritation[3][8]

H335 May cause respiratory irritation[3][8]

Occupational Exposure Limits
Specific occupational exposure limits (such as OSHA PEL or ACGIH TLV) have not been

established for pyridine-4-thiol. Therefore, it is crucial to handle it with engineering controls

and personal protective equipment to minimize exposure. As a conservative measure, the

exposure limits for the parent compound, pyridine, can be used as a guideline.

Table 3: Occupational Exposure Limits for Pyridine (CAS 110-86-1)
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Organization Limit Value

OSHA PEL-TWA 5 ppm (15 mg/m³)[9][10][11]

NIOSH REL-TWA 5 ppm (15 mg/m³)[9][11]

ACGIH TLV-TWA 1 ppm[10]

TWA: Time-Weighted Average

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is mandatory to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for handling pyridine-4-thiol:

Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are

required. A face shield should be worn in addition to goggles when there is a significant risk

of splashing.

Skin Protection: A flame-resistant lab coat must be worn. Nitrile or neoprene gloves are

recommended; latex gloves are not suitable.[6] Contaminated gloves should be changed

immediately.

Respiratory Protection: All work with pyridine-4-thiol solid or solutions should be conducted

in a certified chemical fume hood to avoid inhalation of dust or vapors.[2] If a fume hood is

not available, a NIOSH-approved respirator with organic vapor cartridges is necessary.

Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment (spatulas, weigh boats, glassware, etc.) and place them

in the fume hood.
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Have a designated waste container for pyridine-4-thiol contaminated materials readily

accessible within the fume hood.

Ensure an eyewash station and safety shower are accessible and unobstructed.[2]

Handling:

Don the appropriate PPE before handling the chemical.

Carefully weigh the required amount of pyridine-4-thiol in the fume hood to minimize the

generation of dust.

When transferring the chemical, do so slowly and carefully to prevent spills.

Keep the container tightly closed when not in use.[2]

Storage:

Store pyridine-4-thiol in a cool, dry, and well-ventilated area, away from sources of

ignition.[6]

Keep the container tightly sealed. Some sources recommend storing under nitrogen in a

freezer.[2][5]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[2]

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an inert absorbent material like sand or vermiculite to contain

the spill.

Clean-up:
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Wearing appropriate PPE, carefully sweep or scoop up the absorbed material.

Place the waste into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with soap and water.

Reporting: Report all spills to the laboratory supervisor.

Disposal Plan
Pyridine-4-thiol and any contaminated materials are considered hazardous waste.

Waste Collection:

Collect all pyridine-4-thiol waste, including contaminated gloves, weigh boats, and

absorbent materials, in a designated, sealed, and clearly labeled hazardous waste

container.

Disposal:

Never dispose of pyridine-4-thiol down the drain.

Arrange for disposal through your institution's environmental health and safety office or a

licensed chemical waste disposal company.

First Aid Measures
Immediate action is required in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. If skin irritation occurs, seek medical attention.[12]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[12]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[12]

Workflow for Safe Handling of Pyridine-4-thiol
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Caption: Workflow for the safe handling of pyridine-4-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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